Cas no 841275-84-1 (1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride)

1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a reactive intermediate in organic synthesis. Its key structural features include a tetrahydroquinoxaline core with a sulfonyl chloride group at the 6-position, enabling efficient nucleophilic substitution reactions. This compound is particularly valuable in the preparation of sulfonamides and other sulfonyl-containing derivatives, offering high reactivity and selectivity. The presence of the dioxo and dimethyl groups enhances its stability while maintaining functional versatility. It is suitable for applications in pharmaceuticals, agrochemicals, and materials science, where precise functionalization is required. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride structure

841275-84-1 structure

Product Name:1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride

CAS No:841275-84-1

MF:C₁₀H₉ClN₂O₄S

MW:288.707460165024

MDL:MFCD15146486

CID:4717355

PubChem ID:46318333

Update Time:2025-10-17

1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1,4-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride
- MLS004820319
- 1,4-dimethyl-2,3-dioxoquinoxaline-6-sulfonyl chloride
- LFTMAKYIKMUGJD-UHFFFAOYSA-N
- SMR003523860
- T3736
- 6-quinoxalinesulfonyl chloride, 1,2,3,4-tetrahydro-1,4-dimethyl-2,3-dioxo-
- AKOS005174031
- MFCD15146486
- SCHEMBL1278983
- G68346
- CS-0330949
- 1,4-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonylchloride
- 841275-84-1
- LS-04298
- ALBB-013682
- 1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride
- MDL： MFCD15146486
- Inchi： 1S/C10H9ClN2O4S/c1-12-7-4-3-6(18(11,16)17)5-8(7)13(2)10(15)9(12)14/h3-5H,1-2H3
- InChI Key： LFTMAKYIKMUGJD-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2=C(C=1)N(C)C(C(N2C)=O)=O)(=O)=O

Computed Properties

Exact Mass: 287.9971556g/mol
Monoisotopic Mass: 287.9971556g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 487
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 83.1

1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM221466-5g	1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride	841275-84-1	97%	5g	$711	2021-08-04
TRC	D054950-250mg	1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl Chloride	841275-84-1		250mg	$ 275.00	2022-06-06
TRC	D054950-500mg	1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl Chloride	841275-84-1		500mg	$ 450.00	2022-06-06
TRC	D054950-1000mg	1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl Chloride	841275-84-1		1g	$ 720.00	2022-06-06
Chemenu	CM221466-1g	1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride	841275-84-1	97%	1g	$***	2023-05-29
abcr	AB408556-500 mg	1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride	841275-84-1		500 mg	€310.00	2023-07-19
abcr	AB408556-1 g	1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride	841275-84-1		1 g	€370.00	2023-07-19
abcr	AB408556-5 g	1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride	841275-84-1		5g	€907.00	2023-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1401619-250mg	1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride	841275-84-1	97%	250mg	￥958.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1401619-1g	1,4-Dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride	841275-84-1	97%	1g	￥2583.00	2024-07-28